Cas no 55811-27-3 (Benzoxazolium,3-ethyl-2-[3-[1-ethyl-1,3-dihydro-3-(4-sulfobutyl)-5-(trifluoromethyl)-2H-benzimidazol-2-ylidene]-1-propen-1-yl]-5-phenyl-,inner salt)

• Product Name: Benzoxazolium,3-ethyl-2-[3-[1-ethyl-1,3-dihydro-3-(4-sulfobutyl)-5-(trifluoromethyl)-2H-benzimidazol-2-ylidene]-1-propen-1-yl]-5-phenyl-,inner salt
• CAS No: 55811-27-3
• MF: C₃₂H₃₂F₃N₃O₄S
• MW: 611.674397468567
• CID: 382189
• PubChem ID: 25076210
• Update Time: 2025-04-19

Benzoxazolium,3-ethyl-2-[3-[1-ethyl-1,3-dihydro-3-(4-sulfobutyl)-5-(trifluoromethyl)-2H-benzimidazol-2-ylidene]-1-propen-1-yl]-5-phenyl-,inner salt Chemical and Physical Properties

Names and Identifiers

• Benzoxazolium,3-ethyl-2-[3-[1-ethyl-1,3-dihydro-3-(4-sulfobutyl)-5-(trifluoromethyl)-2H-benzimidazol-2-ylidene]-1-propen-1-yl]-5-phenyl-,inner salt
• 3-ethyl-2-[3-[1-ethyl-1,3-dihydro-3-(4-sulphonatobutyl)-5-(trifluoromethyl)-2H-benzimidazol-2-ylidene]prop-1-enyl]-5-phenylbenzoxazolium
• 3-Ethyl-2-(3-(1-ethyl-1,3-dihydro-3-(4-sulphonatobutyl)-5-(trifluoromethyl)-2H-benzimidazol-2-ylidene)prop-1-enyl)-5-phenylbenzoxazolium
• 4-[3-ethyl-2-[3-(3-ethyl-5-phenyl-1,3-benzoxazol-3-ium-2-yl)prop-2-enylidene]-6-(trifluoromethyl)benzimidazol-1-yl]butane-1-sulfonate
• DTXSID401100334
• Benzoxazolium, 3-ethyl-2-[3-[1-ethyl-1,3-dihydro-3-(4-sulfobutyl)-5-(trifluoromethyl)-2H-benzimidazol-2-ylidene]-1-propen-1-yl]-5-phenyl-, inner salt
• EINECS 259-835-6
• 55811-27-3

• Inchi： 1S/C32H32F3N3O4S/c1-3-36-26-17-16-25(32(33,34)35)22-27(26)38(19-8-9-20-43(39,40)41)30(36)13-10-14-31-37(4-2)28-21-24(15-18-29(28)42-31)23-11-6-5-7-12-23/h5-7,10-18,21-22H,3-4,8-9,19-20H2,1-2H3
• InChI Key： IULVLZZEJOWANV-UHFFFAOYSA-N
• SMILES： S(CCCCN1C(/C=C/C=C2\N(CC)C3C=C(C4C=CC=CC=4)C=CC=3O\2)=[N+](CC)C2C=CC(C(F)(F)F)=CC1=2)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 611.20676
• Monoisotopic Mass: 611.20656217g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 43
• Rotatable Bond Count: 9
• Complexity: 1080
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 86.9Ų

Experimental Properties

• PSA: 80.7